Cas no 54970-98-8 (3-{7-methylimidazo1,2-apyridin-2-yl}aniline)

• Product Name: 3-{7-methylimidazo1,2-apyridin-2-yl}aniline
• CAS No: 54970-98-8
• MF: C₁₄H₁₃N₃
• MW: 223.273122549057
• MDL: MFCD03787116
• CID: 1057839
• PubChem ID: 1477844
• Update Time: 2025-04-20

3-{7-methylimidazo1,2-apyridin-2-yl}aniline Chemical and Physical Properties

Names and Identifiers

• 3-(7-Methyl-imidazo[1,2-a]pyridin-2-yl)-phenylamine
• 3-(7-METHYLIMIDAZO[1,2-A]PYRIDIN-2-YL)ANILINE
• 3-{7-methylimidazo1,2-apyridin-2-yl}aniline
• AKOS000302218
• 54970-98-8
• MFCD03787116
• 3-(7-Methylimidazo[1,2-a]pyridin-2-yl)benzenamine
• F1912-0046
• SCHEMBL15101534
• DTXSID401234838
• CS-0313485
• 3-{7-methylimidazo[1,2-a]pyridin-2-yl}aniline
• 4T-0616

• MDL： MFCD03787116
• Inchi： 1S/C14H13N3/c1-10-5-6-17-9-13(16-14(17)7-10)11-3-2-4-12(15)8-11/h2-9H,15H2,1H3
• InChI Key： CWUVBFCZNNSLPY-UHFFFAOYSA-N
• SMILES： N12C=CC(C)=CC1=NC(C1C=CC=C(C=1)N)=C2

Computed Properties

• Exact Mass: 223.111
• Monoisotopic Mass: 223.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 43.3Ų

3-{7-methylimidazo1,2-apyridin-2-yl}aniline Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles